Bazedoxifene 5-|A-D-Glucuronide

• CAS No.: 328933-56-8
• Product Name: Bazedoxifene 5-|A-D-Glucuronide
• Molecular Formula: C36H42N2O9
• Molecular Weight: 646.7 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[1-[[4-[2-(azepan-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methylindol-5-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C36H42N2O9/c1-22-28-20-27(46-36-33(42)31(40)32(41)34(47-36)35(43)44)14-15-29(28)38(30(22)24-8-10-25(39)11-9-24)21-23-6-12-26(13-7-23)45-19-18-37-16-4-2-3-5-17-37/h6-15,20,31-34,36,39-42H,2-5,16-19,21H2,1H3,(H,43,44)/t31-,32-,33+,34-,36+/m0/s1
• Standard InChIKey: PAAXRVKIJQNQMY-VNOFEJHXSA-N
• Isomeric SMILES: CC1=C(N(C2=C1C=C(C=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)CC4=CC=C(C=C4)OCCN5CCCCCC5)C6=CC=C(C=C6)O
• SMILES: CC1=C(N(C2=C1C=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)CC4=CC=C(C=C4)OCCN5CCCCCC5)C6=CC=C(C=C6)O
• Canonical SMILES: CC1=C(N(C2=C1C=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)CC4=CC=C(C=C4)OCCN5CCCCCC5)C6=CC=C(C=C6)O
• Description: Bazedoxifene-5-Glucuronide is a metabolite of Bazedoxifene.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Bazedoxifene 5-β-D-Glucuronide; 1-[[4-[2-(Hexahydro-1H-azepin-1-yl)ethoxy]phenyl]Methyl]-2-(4-hydroxyphenyl)-3-Methyl-1H-indol-5-yl β-D-Glucopyranosiduronic Acid
• PubChem Compound: 9895767
• Last Modified: Nov 11 2021